D-fructofuranuronate
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Overview
Description
D-fructofuranuronate is the conjugate base of D-fructofuranuronic acid. It is a conjugate base of a D-fructofuranuronic acid.
Scientific Research Applications
Machine Learning and Data Mining in Diabetes Research
Machine learning and data mining methods are increasingly applied in diabetes research, utilizing genetic data and clinical information from Electronic Health Records to transform available information into valuable knowledge. This approach aids in the prediction, diagnosis, diabetic complications management, and healthcare (Kavakiotis et al., 2017).
Fructose and Metabolic Syndrome
High fructose intake is linked to metabolic syndrome (MetS), with research focusing on de novo lipogenesis (DNL) and uric acid (UA) production as unique features distinguishing fructolysis from glucose glycolysis. Traditional Chinese medicine (TCM) and modern pharmacotherapy explore treatments for fructose-induced MetS, highlighting the complex mechanisms and multifactorial nature of MetS (Pan & Kong, 2018).
Boronate-Based Fluorescent Probes
Boronate-based fluorescent probes have been developed for selective detection of peroxynitrite in living cells, demonstrating the interaction with D-fructose which strengthens the fluorescence signal and protects the boronic acid from oxidation by other reactive oxygen/nitrogen species. This research highlights the application of chemical probes in biological studies and imaging (Sun et al., 2014).
Calcium Absorption and Bone Mineralization
Studies on prebiotic short- and long-chain inulin-type fructans, including those derived from fructose, show significant increases in calcium absorption and bone mineralization during pubertal growth. This suggests the potential for dietary factors, potentially including fructose derivatives, to affect calcium absorption and bone health (Abrams et al., 2005).
properties
Product Name |
D-fructofuranuronate |
---|---|
Molecular Formula |
C6H9O7- |
Molecular Weight |
193.13 g/mol |
IUPAC Name |
(2S,3S,4S)-3,4,5-trihydroxy-5-(hydroxymethyl)oxolane-2-carboxylate |
InChI |
InChI=1S/C6H10O7/c7-1-6(12)4(9)2(8)3(13-6)5(10)11/h2-4,7-9,12H,1H2,(H,10,11)/p-1/t2-,3+,4+,6?/m1/s1 |
InChI Key |
PTCIWUZVDIQTOW-XDJBDKDSSA-M |
Isomeric SMILES |
C(C1([C@H]([C@@H]([C@H](O1)C(=O)[O-])O)O)O)O |
Canonical SMILES |
C(C1(C(C(C(O1)C(=O)[O-])O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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